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Compound of Interest

Compound Name: Metasilicate

Cat. No.: B1246114

Technical Support Center: Sodium Metasilicate
Exposure

This technical support center provides guidance for researchers, scientists, and drug
development professionals on addressing skin and eye irritation resulting from sodium
metasilicate exposure.

Troubleshooting Guides

Immediate Steps for Skin or Eye Exposure

This guide provides immediate actions to take upon accidental contact with sodium
metasilicate.
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Issue

Question

Answer

Skin Contact

What is the first thing | should
do if sodium metasilicate
powder or solution gets on my

skin?

Immediately brush off any dry
powder, then flush the affected
area with copious amounts of
water for at least 15-30
minutes.[1][2][3] Remove any
contaminated clothing while
continuing to rinse.[1][2] Seek

immediate medical attention.

[1]2]

Eye Contact

What is the procedure for
sodium metasilicate exposure

to the eyes?

Immediately flush the eyes
with gently flowing lukewarm
water for at least 15 minutes,
holding the eyelids open to
ensure thorough rinsing.[1] If
present, remove contact
lenses if it is safe to do so.[1]
[4] Seek immediate medical
attention, continuing to flush
the eye until medical help is
available.[1]

What should | do if | inhale

Move to an area with fresh air
immediately.[1][4] If you feel

Inhalation ) - unwell or experience
sodium metasilicate dust? ) o
respiratory irritation, seek
medical advice.[4]
) Rinse your mouth with water.
What is the emergency _ .
] [1][5] Do NOT induce vomiting.
_ response for accidental _
Ingestion [1][5] Drink a glass of water.[1]

ingestion of sodium

metasilicate?

Seek immediate medical
attention.[1][2]

Frequently Asked Questions (FAQs)

Understanding the Risks and Prevention
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Question

Answer

Why is sodium metasilicate so irritating to the

skin and eyes?

Sodium metasilicate is highly alkaline. When it
comes into contact with moisture on the skin or
in the eyes, it hydrolyzes to form sodium
hydroxide, a strong caustic agent, and silicic
acid. This high pH causes saponification of fats
and denaturation of proteins, leading to severe

irritation and chemical burns.[6]

What are the signs and symptoms of sodium

metasilicate exposure?

Skin contact can cause redness, pain, and
severe burns.[7][8] Eye contact may result in
severe irritation, pain, corneal burns, and
potentially permanent vision damage.[2][6]
Inhalation of dust can lead to respiratory tract

irritation, coughing, and choking.[6][7]

What personal protective equipment (PPE)
should be worn when handling sodium

metasilicate?

To prevent exposure, always wear chemical
safety goggles or a face shield, neoprene or
nitrile rubber gloves, and a lab coat or other
protective clothing.[2][4][9] In dusty
environments, a NIOSH-approved respirator is

recommended.[4][9]

How should | properly store sodium metasilicate

to minimize risks?

Store sodium metasilicate in a cool, dry, well-
ventilated area in a tightly closed container.[1]
[10] Keep it away from acids and metals such as
aluminum and zinc, as it can react to produce

flammable hydrogen gas.[1]

What should | do in case of a small sodium

metasilicate spill?

For a dry spill, carefully sweep or shovel the
material into a suitable container for disposal,
avoiding dust generation.[4] For a liquid spill,
contain it with absorbent materials.[4] Ensure
you are wearing appropriate PPE during

cleanup.[4]

Quantitative Data Summary
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The following table summarizes key quantitative data related to sodium metasilicate exposure
and irritation.

Parameter Value Significance Source(s)
Highly alkaline,
pH of a 1% Solution 12.4-12.7 contributing to its [2][6]

corrosive nature.

The maximum

OSHA Permissible
o allowable average
Exposure Limit (PEL) 2 mg/m3 (as NaOH) [2]
TWA exposure over an 8-

hour workday.

A measure of acute
Oral LD50 (rat) 800 - 1153 mg/kg o [2][8][11]
toxicity if ingested.

The minimum duration
Recommended Eye ) to effectively remove
) ] At least 15 minutes ) [1112][4]
Flushing Time the chemical and

reduce injury.

Indicates the potential
o for significant skin
Human Skin Irritation 250 mg / 24h - Severe [8]
damage upon

prolonged contact.

Experimental Protocols

Protocol for Assessing Skin Irritation Potential
A standard in vivo skin irritation test, such as the OECD Test Guideline 404, can be adapted. A
specified concentration of sodium metasilicate solution is applied to a small area of the skin of

a test subject (e.g., rabbit) for a defined period. The site is then observed for signs of erythema
(redness) and edema (swelling) at specific intervals.

Protocol for Assessing Eye Irritation Potential
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Following a guideline like OECD Test Guideline 405, a small, measured amount of sodium
metasilicate is applied to one eye of a test animal. The eye is observed for effects on the
cornea, iris, and conjunctiva at set time points after application.

Visualizations

Immediate Actions

. Skin Contact:
Skin Flush with water for 15-30 min

Initial Assessment

Eye Contact:
Flush with water for 15 min

N if symptoms persist
Inhalation:
Move to fresh air

Ingestion:

Exposure Event Eye Medical Attention
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Seek Immediate
Medical Attention

Ingestion

Rinse mouth, drink water
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Caption: Workflow for responding to sodium metasilicate exposure.
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Initial Contact

Sodium Metasilicate Moisture
(Na2Si03) (H20 on skin/eyes)

Sodium Hydroxide Silicic Acid
(NaOH - Caustic) (H2Si03)

Severe Skin &
Eye Irritation/Burns

Click to download full resolution via product page

Caption: Mechanism of sodium metasilicate-induced irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [addressing skin and eye irritation from sodium
metasilicate exposure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246114#addressing-skin-and-eye-irritation-from-
sodium-metasilicate-exposure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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